Cas no 477712-73-5 (3-{3-[(2-chloro-6-fluorophenyl)methoxy]phenyl}-1-(4-chlorobenzenesulfonyl)-1H-pyrazole)

• Product Name: 3-{3-[(2-chloro-6-fluorophenyl)methoxy]phenyl}-1-(4-chlorobenzenesulfonyl)-1H-pyrazole
• CAS No: 477712-73-5
• MF: C₂₂H₁₅Cl₂FN₂O₃S
• MW: 477.335505723953
• CID: 5744512
• PubChem ID: 1477578
• Update Time: 2023-11-11

3-{3-[(2-chloro-6-fluorophenyl)methoxy]phenyl}-1-(4-chlorobenzenesulfonyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 477712-73-5
• 3-[3-[(2-chloro-6-fluorophenyl)methoxy]phenyl]-1-(4-chlorophenyl)sulfonylpyrazole
• HMS2378C09
• AKOS005093377
• 4R-0291
• SMR000168780
• Oprea1_527943
• CHEMBL1580118
• 3-{3-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-1-[(4-chlorophenyl)sulfonyl]-1H-pyrazole
• 3-{3-[(2-chloro-6-fluorophenyl)methoxy]phenyl}-1-(4-chlorobenzenesulfonyl)-1H-pyrazole
• MLS000331307
• 3-(3-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-1-[(4-CHLOROPHENYL)SULFONYL]-1H-PYRAZOLE
• 2-CHLORO-6-FLUOROBENZYL 3-(1-[(4-CHLOROPHENYL)SULFONYL]-1H-PYRAZOL-3-YL)PHENYL ETHER
• 1H-Pyrazole, 3-[3-[(2-chloro-6-fluorophenyl)methoxy]phenyl]-1-[(4-chlorophenyl)sulfonyl]-

• Inchi： 1S/C22H15Cl2FN2O3S/c23-16-7-9-18(10-8-16)31(28,29)27-12-11-22(26-27)15-3-1-4-17(13-15)30-14-19-20(24)5-2-6-21(19)25/h1-13H,14H2
• InChI Key： YGKQTWVQKNBKON-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1C=CC(C2C=CC=C(C=2)OCC2C(=CC=CC=2Cl)F)=N1)(=O)=O

Computed Properties

• Exact Mass: 476.0164471g/mol
• Monoisotopic Mass: 476.0164471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 636.4±65.0 °C(Predicted)
• pka: -5.58±0.19(Predicted)